Cas no 38588-37-3 (2-Methoxycrotonic acid)
2-Methoxycrotonic acid is a versatile organic compound characterized by its methoxy-substituted crotonic acid structure. It serves as a valuable intermediate in organic synthesis, particularly in the preparation of fine chemicals, pharmaceuticals, and agrochemicals. The presence of both the methoxy and carboxylic acid functional groups enhances its reactivity, enabling applications in condensation reactions, esterifications, and as a building block for heterocyclic compounds. Its stability under standard conditions and well-defined chemical properties make it a reliable choice for research and industrial processes. The compound is typically supplied in high purity, ensuring consistency in synthetic applications. Proper handling and storage are recommended to maintain its integrity.
2-Methoxycrotonic acid structure
Product Name:2-Methoxycrotonic acid
2-Methoxycrotonic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methoxycrotonic acid
- 2-Methoxy-2-butenoic acid
- (E)-2-methoxy-2-butenoic acid
- (Z)-1-Methoxy-crotonsaeure
- 88126-31-2
- (Z)-2-Methoxy-2-butenoic acid
- 2-METHOXYBUT-2-ENOIC ACID
- SCHEMBL210278
- 38588-37-3
- (2Z)-2-METHOXYBUT-2-ENOIC ACID
- SCHEMBL4426723
- (Z)-2-methoxybut-2-enoic Acid
-
- Inchi： 1S/C5H8O3/c1-3-4(8-2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3-
- InChI Key： NVPNCVRJVRLJMU-ARJAWSKDSA-N
- SMILES： O(C)/C(/C(=O)O)=C\C
- BRN： 1745123
Computed Properties
- Exact Mass: 116.04700
- Monoisotopic Mass: 116.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: solid
- Density: 1.1
- Melting Point: 57-58°C
- Boiling Point: 117°C 16mm
- Flash Point: 117°C/16mm
- Refractive Index: 1.451
- PSA: 46.53000
- LogP: 0.62120
- Solubility: Insoluble
2-Methoxycrotonic acid Security Information
- Hazardous Material transportation number：UN 3261
- Hazard Category Code： 34
- Safety Instruction： S26-S36/37/39-S45
- Safety Term：S26;S36/37/39;S45
- Packing Group：II
- Packing Group：II
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：II
2-Methoxycrotonic acid Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-Methoxycrotonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19293-5g |
2-Methoxycrotonic acid, 98% |
38588-37-3 | 98% | 5g |
￥1428.00 | 2023-02-25 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L19293-25g |
2-Methoxycrotonic acid, 98% |
38588-37-3 | 98% | 25g |
￥5281.00 | 2023-02-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M300206-25g |
2-Methoxycrotonic acid |
38588-37-3 | 98% | 25g |
¥2364.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M300206-5g |
2-Methoxycrotonic acid |
38588-37-3 | 98% | 5g |
¥643.90 | 2023-09-01 | |
| A2B Chem LLC | AB62520-5g |
2-METHOXYCROTONIC ACID |
38588-37-3 | 98% | 5g |
$289.00 | 2024-04-20 | |
| A2B Chem LLC | AB62520-25g |
2-METHOXYCROTONIC ACID |
38588-37-3 | 98% | 25g |
$965.00 | 2024-04-20 |
2-Methoxycrotonic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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